Cas no 1091107-15-1 (N-[(4-phenyloxan-4-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-[(4-phenyloxan-4-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 1091107-15-1
• MF: C₂₀H₂₃NO₅S
• MW: 389.465324640274
• CID: 6022316
• PubChem ID: 27450263
• Update Time: 2025-10-10

N-[(4-phenyloxan-4-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-phenyloxan-4-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• SR-01000922337
• F5328-0028
• 1091107-15-1
• SR-01000922337-1
• AKOS024507109

• Inchi： 1S/C20H23NO5S/c22-27(23,17-6-7-18-19(14-17)26-13-12-25-18)21-15-20(8-10-24-11-9-20)16-4-2-1-3-5-16/h1-7,14,21H,8-13,15H2
• InChI Key： DSNZUTBQHBXDTG-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCC3(C4=CC=CC=C4)CCOCC3)(=O)=O)C=C2OCC1

Computed Properties

• Exact Mass: 389.12969401g/mol
• Monoisotopic Mass: 389.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-[(4-phenyloxan-4-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

N-[(4-phenyloxan-4-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 1091107-15-1): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound N-[(4-phenyloxan-4-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, identified by its CAS number 1091107-15-1, represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural features and promising biological activities. The presence of a phenyloxan moiety and a sulfonamide group at the 6-position of the benzodioxine core imparts distinct chemical properties that make it a valuable candidate for further investigation.

In recent years, the development of novel scaffolds with enhanced pharmacological profiles has been a cornerstone of medicinal chemistry. The benzodioxine scaffold, characterized by its oxygen-containing heterocycle fused to a benzene ring, has shown potential in various therapeutic applications. The incorporation of a methyl group at the 4-position of the phenyloxan ring further diversifies its chemical space, enabling the exploration of new pharmacophoric interactions. This compound exemplifies the growing interest in designing molecules that combine structural complexity with functional versatility.

The sulfonamide functional group is another key feature of this compound that contributes to its biological relevance. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The strategic placement of the sulfonamide at the 6-position of the benzodioxine ring is particularly noteworthy, as it may modulate the electronic properties of the molecule and influence its binding affinity to biological targets. This positional flexibility offers a rich ground for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled researchers to predict and rationalize the biological behavior of complex molecules with unprecedented accuracy. Molecular modeling studies on N-[(4-phenyloxan-4-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide have suggested that its unique scaffold may interact with various protein targets involved in critical biological pathways. These predictions are supported by experimental data from high-throughput screening (HTS) campaigns, which have identified several derivatives of this class as potent inhibitors of relevant enzymes and receptors.

The synthesis of this compound involves multiple steps that highlight the synthetic prowess required to construct such intricate molecular architectures. Key synthetic strategies include nucleophilic substitution reactions to introduce the phenyloxan moiety and palladium-catalyzed cross-coupling reactions to establish the methyl group linkage. These methodologies not only showcase the versatility of modern organic synthesis but also provide a foundation for scalable production processes.

In vitro studies have begun to elucidate the pharmacological profile of N-[(4-phenyloxan-4-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide. Initial results indicate that this compound exhibits moderate activity against certain cancer cell lines, suggesting potential as an anticancer agent. Additionally, preliminary investigations into its anti-inflammatory properties have shown promising results in animal models. These findings underscore the importance of continued research to fully harness the therapeutic potential of this novel molecule.

The role of sulfonamides as probes in drug discovery cannot be overstated. Their ability to modulate enzyme activity and receptor binding makes them invaluable tools for understanding disease mechanisms and developing new treatments. The structural features of N-(4-phenoxyoxanoyl)-methyl]-2,3-dihydro-benzodioxin -6-sulfonamide (CAS No. 1091107 - 15 - 1), particularly the combination of a phenyloxan ring and a sulfonamide group, positions it as a unique entity within this class.

The benzodioxine scaffold itself has been less explored compared to other heterocyclic systems like indole or pyrazole derivatives. However, recent studies have highlighted its potential as a privileged scaffold in medicinal chemistry due to its ability to engage multiple binding sites on biological targets. The sulfonamide substituent further enhances this potential by providing additional interaction points through hydrogen bonding or ionic interactions.

The development of new synthetic methodologies is crucial for advancing drug discovery efforts. The synthesis of complex molecules like N-(4-phenoxyoxanoyl)-methyl]-2 ,3 -dihydro-benzodioxin -6 -sulfonamide requires innovative approaches that balance efficiency with scalability . Recent advances in flow chemistry , for example , have enabled researchers to perform multi-step syntheses under controlled conditions with high reproducibility . These techniques are particularly valuable for producing libraries